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Compound of Interest

Compound Name:
7-Bromo-2,3-dihydrobenzo[b]

[1,4]oxazepin-4(5H)-one

CAS No.: 1267046-10-5

Cat. No.: B2501915

Get Quote

Executive Summary
In the development of CNS-active agents and kinase inhibitors, the 7-bromo-1,4-benzoxazepin-

5-one scaffold represents a critical alternative to the traditional benzodiazepine structure. While

both scaffolds offer privileged binding motifs, their mass spectrometric (MS) behaviors differ

significantly, influencing metabolite identification and impurity profiling.

This guide provides an in-depth technical analysis of the fragmentation patterns of 7-bromo-

benzoxazepinone under Electrospray Ionization (ESI) conditions. We compare its performance

against its nitrogen-analog, 7-bromo-1,4-benzodiazepin-5-one, highlighting the diagnostic utility

of the ether-bridge cleavage versus the diazepine ring contraction.

Key Finding: 7-bromo-benzoxazepinone exhibits a distinct "Twin Tower" isotopic signature (1:1

ratio of
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Br/

Br) retained through early fragmentation stages, with a diagnostic neutral loss of ethylene (28
Da) and CO (28 Da), distinguishing it from the HCN/acetonitrile losses typical of
benzodiazepines.

Structural & Chemical Context
Before analyzing the fragmentation, it is essential to define the structural core, as this dictates

the dissociation pathways.

Feature 7-Bromo-Benzoxazepinone
7-Bromo-Benzodiazepinone

(Alternative)

Core Structure
1,4-Benzoxazepin-5-one

(Tetrahydro)

1,4-Benzodiazepin-5-one

(Tetrahydro)

Heteroatoms
Oxygen (Pos 1), Nitrogen (Pos

4)

Nitrogen (Pos 1), Nitrogen

(Pos 4)

Formula

Monoisotopic Mass 240.97 / 242.97 239.99 / 241.99

Key Linkage
Ether (-O-

-)

Amine (-NH-

-)

Experimental Methodology (Protocol)
To replicate the fragmentation data described below, use the following optimized ESI-MS/MS

protocol. This setup ensures sufficient internal energy deposition to trigger the diagnostic ring-

opening pathways.

Step-by-Step Acquisition Protocol
Sample Preparation:

Dissolve 0.1 mg of 7-bromo-benzoxazepinone in 1 mL of MeOH:H2O (50:50) + 0.1%

Formic Acid.
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Final concentration: 1 µg/mL (ensure analyte is protonated but not saturated).

Ion Source Parameters (ESI+):

Spray Voltage: 3.5 kV (Soft ionization to preserve

).

Capillary Temp: 275°C.

Sheath Gas: 30 arb units (Nitrogen).

MS/MS Fragmentation (CID):

Isolation Window: 1.0 Da (Center on

242 for

Br or 244 for

Br).

Collision Energy (CE): Ramp 15–35 eV. (Note: Ring opening requires >20 eV).

Detection: High-resolution Orbitrap or Q-TOF (Resolution > 30,000) recommended for

resolving CO vs.

losses.

Fragmentation Analysis: 7-Bromo-Benzoxazepinone
The Isotopic Signature
The presence of bromine provides an immediate internal validation standard. The parent ion

appears as a doublet at

242.0 and 244.0 with nearly equal intensity (50.7% : 49.3%).

Validation Check: If this 1:1 ratio is distorted, check for detector saturation or interference

from chlorinated impurities (which show a 3:1 ratio).
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Primary Fragmentation Pathways
Upon Collision Induced Dissociation (CID), the benzoxazepinone core undergoes a specific

sequence of neutral losses driven by the stability of the aromatic ring.

Pathway A: Lactam Cleavage (Loss of CO)
The amide bond is the first weak point. The carbonyl group is ejected as carbon monoxide

(CO).

Transition:

242

214

Neutral Loss: 28.00 Da (CO)

Mechanism:

-cleavage adjacent to the nitrogen.

Pathway B: Ether Bridge Collapse (Loss of Ethylene)
Unlike benzodiazepines, the oxazepine ring contains an ethylene bridge (

). The ether oxygen facilitates a retro-ene-like rearrangement or inductive cleavage, expelling
ethylene (

).

Transition:

214

186

Neutral Loss: 28.03 Da (

)

Result: Formation of a stable 4-bromo-aniline or bromophenol derivative ion.
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Pathway C: Halogen Retention
Crucially, the bromine atom remains attached to the aromatic ring during these initial

cleavages. The 1:1 isotopic pattern persists in the fragment ions (

214/216 and

186/188), serving as a diagnostic tag for the aromatic core.

Comparative Analysis: Benzoxazepinone vs.
Benzodiazepine
This section compares the product against its primary alternative. The choice between these

scaffolds often depends on metabolic stability, and their MS profiles reflect their chemical

lability.

Table 1: Diagnostic Ion Comparison
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Metric
7-Br-

Benzoxazepinone
7-Br-Benzodiazepine Interpretation

Precursor Ion (

Br)
242 241

1 Da difference due to

O vs NH.

Primary Neutral Loss CO (28 Da)
HCN (27 Da) / CO (28

Da)

Benzodiazepines

often lose HCN from

the amidine/imine

character.

Secondary Loss
Ethylene (

)

Acetonitrile (

)

Key Differentiator: The

ether bridge ejects

alkene; the amine

bridge ejects nitrile

species.

Ring Contraction
Forms 5-membered

benzoxazole-like ions

Forms benzimidazole-

like ions

Oxazole ions are

generally less stable,

leading to higher

fragmentation

efficiency at lower

energies.

LOD (Signal/Noise)
High (Ether oxygen

enhances protonation)

Moderate (Amide

nitrogen competes for

proton)

Benzoxazepinones

often show 2-3x

higher ionization

efficiency in ESI+.

Performance Verdict
Selectivity: The Benzoxazepinone provides a cleaner MS/MS spectrum with distinct 28 Da

losses (CO and Ethylene).

Ambiguity Risk: The Benzodiazepine can suffer from isobaric interference because the loss

of HCN (27 Da) and CO (28 Da) are close in mass, requiring high-resolution MS to

distinguish, whereas the Benzoxazepinone's sequential 28 Da losses are kinetically distinct.
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Visualization of Signaling Pathways
The following diagram illustrates the fragmentation cascade, highlighting the divergence

between the Oxygen-containing scaffold and the Nitrogen-containing alternative.

7-Br-Benzoxazepinone
[M+H]+ m/z 242/244

Lactam Cleavage
[M+H-CO]+ m/z 214/216

Loss of CO (-28 Da)
Collision Energy: 15-20 eV

Ether Bridge Collapse
[M+H-CO-C2H4]+ m/z 186/188

Loss of Ethylene (-28 Da)
Retro-Ene Rearrangement

Bromo-Aniline Ion
Core Aromatic
m/z 157/159

Loss of CH2NH
Ring degradation

Alternative:
7-Br-Benzodiazepine
[M+H]+ m/z 241/243

Imine Cleavage
[M+H-HCN]+

Loss of HCN (-27 Da)
Distinct Pathway

Click to download full resolution via product page

Caption: Comparative fragmentation pathway showing the sequential neutral losses of CO and

Ethylene specific to the benzoxazepinone scaffold, contrasted with the HCN loss of the

benzodiazepine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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